2-(3-Iodoprop-2-ynyl)-5-(4-methoxyphenyl)tetrazole

• Molecular Formula: C11H9IN4O
• Molecular Weight: 340.12 g/mol
• IUPAC Name: 2-(3-iodoprop-2-ynyl)-5-(4-methoxyphenyl)tetrazole
• InChI: InChI=1S/C11H9IN4O/c1-17-10-5-3-9(4-6-10)11-13-15-16(14-11)8-2-7-12/h3-6H,8H2,1H3
• InChI Key: XAPJGEFYCBBFND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(N=N2)CC#CI

Description

2-(3-Iodoprop-2-ynyl)-5-(4-methoxyphenyl)tetrazole is a useful research compound. Its molecular formula is C11H9IN4O and its molecular weight is 340.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In anhydrous dimethylformamide were stirred well 1.86 g (10 mmoles) of 5-(p-methoxyphenyl)tetrazole and 420 mg (10 mmoles) of sodium hydroxide to form a homogeneous solution. To this solution were added under ice-cooling 3.67 g (10 mmoles) of iodopropargyl p-nitrobenzenesulfonate and the reaction was continued for 4 hours. The reaction mixture was extracted with 200 ml of ethyl acetate and 100 ml of water, the ethyl acetate layer was washed with water, dried and concentrated under reduced pressure. The solid residue, thus obtained was recrystallized twice from methanol to give 2-(1'-iodopropyn-3'-yl)-5-(p-methoxyphenyl)tetrazole, Yield 2.06 g (60%), mp. 146.7°-149.8° C.